Cas no 2137577-89-8 (3,3,4,4,4-Pentafluorobutane-1-sulfinamide)

• Product Name: 3,3,4,4,4-Pentafluorobutane-1-sulfinamide
• CAS No: 2137577-89-8
• MF: C₄H₆F₅NOS
• MW: 211.153557300568
• CID: 5779585
• PubChem ID: 165461477
• Update Time: 2025-05-23

3,3,4,4,4-Pentafluorobutane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,4-pentafluorobutane-1-sulfinamide
• EN300-732359
• 2137577-89-8
• 3,3,4,4,4-Pentafluorobutane-1-sulfinamide

• Inchi： 1S/C4H6F5NOS/c5-3(6,4(7,8)9)1-2-12(10)11/h1-2,10H2
• InChI Key： IDMFAMZLGQPXFG-UHFFFAOYSA-N
• SMILES： S(CCC(C(F)(F)F)(F)F)(N)=O

Computed Properties

• Exact Mass: 211.00902580g/mol
• Monoisotopic Mass: 211.00902580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 3,3,4,4,4-Pentafluorobutane-1-sulfinamide

3,3,4,4,4-Pentafluorobutane-1-sulfinamide

The compound 3,3,4,4,4-Pentafluorobutane-1-sulfinamide (CAS No. 2137577-89-8) is a highly fluorinated organic sulfonamide derivative. It belongs to the class of sulfinamides, which are widely used in various chemical and pharmaceutical applications due to their unique electronic properties and stability. The molecule consists of a butane backbone substituted with five fluorine atoms at positions 3 and 4 and a sulfinyl group (-SO-) attached to the nitrogen atom at position 1. This structure makes it highly fluorinated and potentially useful in applications requiring high thermal stability and chemical resistance.

Recent studies have highlighted the importance of fluorinated compounds in materials science and drug development. The presence of multiple fluorine atoms in 3,3,4,4,4-Pentafluorobutane-1-sulfinamide significantly enhances its lipophilicity and bioavailability. This makes it a promising candidate for use in drug delivery systems and as a building block for more complex pharmaceutical molecules. Additionally, its sulfinamide group contributes to its ability to act as a hydrogen bond acceptor, further enhancing its potential in medicinal chemistry.

The synthesis of 3,3,4,4,4-Pentafluorobutane-1-sulfinamide involves multi-step reactions that require precise control over fluorination and sulfonation processes. Researchers have explored various methods to optimize the synthesis pathway, including the use of electrophilic fluorination agents and transition metal catalysts. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process.

In terms of applications, 3,3,4,4,4-Pentafluorobutane-1-sulfinamide has shown potential in the field of polymer chemistry. Its high thermal stability makes it suitable for use as a monomer in the production of high-performance polymers for aerospace and electronics industries. Furthermore, its ability to act as a flame retardant has been explored in recent studies.

The chemical properties of 3,3,4,Pentafluorobutane-1-sulfinamide make it an interesting compound for academic research as well. Its electronic structure has been studied using computational chemistry techniques to understand its reactivity and interaction with other molecules. These studies have provided valuable insights into its potential role in catalysis and as a ligand in organometallic complexes.

Despite its promising applications, there are challenges associated with the handling and storage of 3,Pentafluorobutane-1-sulfinamide. Its high reactivity necessitates careful handling to prevent unwanted side reactions during synthesis or application processes. Researchers are actively working on developing safer handling protocols and storage conditions to ensure its widespread adoption.

In conclusion, 21,Pentafluorobutane-1-sulfinamide is a versatile compound with a wide range of potential applications across various fields. Its unique chemical properties make it an attractive target for both academic research and industrial development. As advancements in synthetic methods continue to emerge, Pentafluorobutane-1-sulfinamide is expected to play an increasingly important role in shaping future innovations in materials science and pharmaceuticals.